Cas no 1261899-91-5 (5-Methoxy-2-(2-methylthiophenyl)benzoic acid)

5-Methoxy-2-(2-methylthiophenyl)benzoic acid structure
1261899-91-5 structure
Product Name:5-Methoxy-2-(2-methylthiophenyl)benzoic acid
CAS No:1261899-91-5
MF:C15H14O3S
MW:274.334863185883
MDL:MFCD18320470
CID:2762179
PubChem ID:53226372
Update Time:2025-04-21

5-Methoxy-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18320470
    • 5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%
    • 5-METHOXY-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
    • 1261899-91-5
    • 5-methoxy-2-(2-methylsulfanylphenyl)benzoic acid
    • 5-Methoxy-2-(2-methylthiophenyl)benzoic acid
    • MDL: MFCD18320470
    • Inchi: 1S/C15H14O3S/c1-18-10-7-8-11(13(9-10)15(16)17)12-5-3-4-6-14(12)19-2/h3-9H,1-2H3,(H,16,17)
    • InChI Key: SHXJSRASJTUPIP-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C1C=CC(=CC=1C(=O)O)OC

Computed Properties

  • Exact Mass: 274.06636548Da
  • Monoisotopic Mass: 274.06636548Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 71.8Ų

5-Methoxy-2-(2-methylthiophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327650-5 g
5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%; .
1261899-91-5 95%
5 g
€1,159.00 2023-07-19
abcr
AB327650-5g
5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%; .
1261899-91-5 95%
5g
€1159.00 2025-02-21
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